2-fluoro-N-(4-{3-[4-(methylthio)phenyl]acryloyl}phenyl)benzamide

• IUPAC Name: 2-fluoro-N-[4-[(E)-3-(4-methylsulfanylphenyl)prop-2-enoyl]phenyl]benzamide
• InChI: InChI=1S/C23H18FNO2S/c1-28-19-13-6-16(7-14-19)8-15-22(26)17-9-11-18(12-10-17)25-23(27)20-4-2-3-5-21(20)24/h2-15H,1H3,(H,25,27)/b15-8+
• InChI Key: VOKAUGRLRKAITH-OVCLIPMQSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)C=CC(=O)C2=CC=C(C=C2)NC(=O)C3=CC=CC=C3F
• Isomeric SMILES: CSC1=CC=C(C=C1)/C=C/C(=O)C2=CC=C(C=C2)NC(=O)C3=CC=CC=C3F
• Molecular Formula: C23H18FNO2S
• Molecular Weight: 391.5 g/mol

Description

2-fluoro-N-(4-{3-[4-(methylthio)phenyl]acryloyl}phenyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields, including medicinal chemistry and drug discovery. This compound is a derivative of benzamide and has a unique molecular structure that contributes to its biological activity.

Mechanism of Action

The mechanism of action of 2-fluoro-N-(4-{3-[4-(methylthio)phenyl]acryloyl}phenyl)benzamide is complex and involves multiple targets. This compound has been shown to inhibit HDACs, which are enzymes that regulate gene expression by removing acetyl groups from histone proteins. By inhibiting HDACs, this compound can induce histone acetylation, leading to changes in gene expression and cellular processes.
In addition, this compound has been shown to inhibit PDEs, which are enzymes that degrade cyclic nucleotides such as cAMP and cGMP. By inhibiting PDEs, this compound can increase the levels of cyclic nucleotides, leading to changes in cellular signaling pathways and physiological processes.
Furthermore, this compound has been shown to interact with CBRs, which are receptors that mediate the effects of endocannabinoids such as anandamide and 2-arachidonoylglycerol. By interacting with CBRs, this compound can modulate the endocannabinoid signaling pathway, leading to changes in pain perception, appetite, and mood.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound depend on its specific targets and the concentration used. In general, this compound has been shown to exhibit anti-inflammatory, anti-cancer, and neuroprotective effects in various in vitro and in vivo models.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-fluoro-N-(4-{3-[4-(methylthio)phenyl]acryloyl}phenyl)benzamide is its broad range of biological activities, which makes it a versatile tool for studying various cellular and physiological processes. In addition, this compound has been shown to exhibit high potency and selectivity against its targets, making it a valuable lead compound for drug discovery.
However, there are also some limitations associated with the use of this compound in lab experiments. For example, this compound may exhibit off-target effects at high concentrations, leading to non-specific effects and false positives. In addition, the synthesis of this compound can be challenging and time-consuming, which may limit its availability for some researchers.

Future Directions

There are several future directions for the study of 2-fluoro-N-(4-{3-[4-(methylthio)phenyl]acryloyl}phenyl)benzamide. One potential direction is the optimization of its synthesis method to improve yields and purity. Another direction is the development of more potent and selective derivatives of this compound for drug discovery.
Furthermore, the study of the specific targets and mechanisms of action of this compound can provide insights into the regulation of cellular and physiological processes, leading to the development of new therapies for various diseases. Finally, the investigation of the pharmacokinetics and pharmacodynamics of this compound in animal models and humans can provide important information for its clinical development.

Scientific Research Applications

2-fluoro-N-(4-{3-[4-(methylthio)phenyl]acryloyl}phenyl)benzamide has been extensively studied for its potential applications in medicinal chemistry and drug discovery. This compound has been shown to exhibit potent inhibitory activity against various enzymes and receptors, including histone deacetylases (HDACs), phosphodiesterases (PDEs), and cannabinoid receptors (CBRs). These enzymes and receptors are involved in various biological processes, including cell proliferation, differentiation, and apoptosis, making them attractive targets for drug discovery.